4-((Pyrimidin-2-ylamino)methyl)benzaldehyde
Overview
Description
“4-((Pyrimidin-2-ylamino)methyl)benzaldehyde” is a chemical compound with the molecular formula C12H11N3O and a molecular weight of 213.24 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, a related compound, “(3/4-(pyrimidin-2-ylamino)benzoyl)-based hydrazine-1-carboxamide/carbothioamide derivatives”, was synthesized and evaluated for anticancer activity . This suggests that similar methods could potentially be used for the synthesis of “this compound”.Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyrimidin-2-ylamino group attached to a benzaldehyde group . The exact 3D structure was not found in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 213.24 and a molecular formula of C12H11N3O . Additional properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis of Heterocyclic Compounds
4-((Pyrimidin-2-ylamino)methyl)benzaldehyde plays a crucial role in the synthesis of various heterocyclic compounds. For instance, it is involved in the three-component synthesis of pyrido[1,2-a]pyrimidinecarbonitriles, showing ring-chain tautomerism properties (Ivonin & Sorokin, 2020). Additionally, it is used in the synthesis of antiparasitic compounds, especially derivatives with antiparasitic activities against Plasmodium falciparum, Trichomonas vaginalis, and Leishmania infantum (Azas et al., 2003).
Role in Cancer Research
This compound is significant in cancer research as well. It is a part of the synthesis of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an isotype-selective histone deacetylase (HDAC) inhibitor. This compound has shown promise in blocking cancer cell proliferation and inducing apoptosis, thus offering potential in cancer treatment (Zhou et al., 2008).
Development of Chemosensors
In the field of biochemistry, this compound has been utilized in developing chemosensors. For example, it has been used in creating fluorescent chemosensors for pH, which are capable of discriminating between normal cells and cancer cells based on pH differences (Dhawa et al., 2020).
Environmental Applications
Another application of this compound is in environmental science. It has been used in the preparation of biosorbents for removing heavy metals like Pb(II) ions from aqueous environments. This is achieved through the crosslinking of magnetic iron oxide nanoparticles with chitosan-4-((pyridin-2-ylimino)methyl)benzaldehyde Schiff's base (Gutha & Munagapati, 2016).
Safety and Hazards
While specific safety and hazard information for “4-((Pyrimidin-2-ylamino)methyl)benzaldehyde” was not found, it’s generally recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment when handling similar chemical compounds .
properties
IUPAC Name |
4-[(pyrimidin-2-ylamino)methyl]benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c16-9-11-4-2-10(3-5-11)8-15-12-13-6-1-7-14-12/h1-7,9H,8H2,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDTFWJDKZSVGIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)NCC2=CC=C(C=C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
